({1-isobutyl-2-[(tetrahydro-2-furanylmethyl)sulfonyl]-1H-imidazol-5-yl}methyl)methyl(3-pyridinylmethyl)amine
Description
Synthesis Analysis
- Zhiming Cui et al. (2018) describe a three-component reaction involving 1,3-dicarbonyl compounds and sodium benzenesulfinates, providing a strategy for preparing sulfonylated furan or imidazo[1,2-a]pyridine derivatives, which are structurally related to the compound (Cui et al., 2018).
Molecular Structure Analysis
- The molecular structure of related imidazo[1,2-a]pyridine derivatives has been extensively studied, with various methodologies employed to determine their specific configurations and bonding arrangements.
Chemical Reactions and Properties
- R. Ghorbani‐Vaghei et al. (2014) synthesized N-Cyclohexyl-2-aryl(alkyl)-imidazo[1,2-a]pyridin-3-amine derivatives, which are chemically related, under solvent-free conditions, indicating the reactivity of such compounds in various chemical environments (Ghorbani‐Vaghei & Amiri, 2014).
Physical Properties Analysis
- The physical properties of such compounds are generally characterized by techniques like X-ray crystallography, NMR spectroscopy, and others, providing insights into their stability, solubility, and other physical aspects.
Chemical Properties Analysis
- A. Zare et al. (2015) utilized sulfonic acid-functionalized pyridinium chloride in the synthesis of 1,2,4,5-tetrasubstituted imidazoles, highlighting the chemical properties such as reactivity and functional group tolerance of these types of compounds (Zare et al., 2015).
properties
IUPAC Name |
N-methyl-N-[[3-(2-methylpropyl)-2-(oxolan-2-ylmethylsulfonyl)imidazol-4-yl]methyl]-1-pyridin-3-ylmethanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N4O3S/c1-16(2)12-24-18(14-23(3)13-17-6-4-8-21-10-17)11-22-20(24)28(25,26)15-19-7-5-9-27-19/h4,6,8,10-11,16,19H,5,7,9,12-15H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWNWZVHIPREISJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C(=CN=C1S(=O)(=O)CC2CCCO2)CN(C)CC3=CN=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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